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Compound of Interest

Compound Name: 3-[(1S)-1-hydroxypropyl]phenol
Cat. No.: B12363067
Get Quote

Executive Summary & Immediate Directives

3-[(1S)-1-hydroxypropyl]phenol (CAS related: 55789-02-1 / 1481-92-1) is a chiral phenolic
intermediate often used in pharmaceutical synthesis (e.g., antimuscarinic precursors). While it
does not possess a unique RCRA "U-list" or "P-list" code like parent Phenol (U188), it must be
managed as Hazardous Chemical Waste due to its functional group characteristics: Acute
Toxicity (Oral/Dermal) and Skin/Eye Corrosion.

Operational Directive:
+ Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.

e Drain Disposal:STRICTLY PROHIBITED. Phenolic compounds are toxic to aquatic life and
disrupt municipal wastewater treatment bacteria.

e Segregation: Isolate from strong oxidizers (especially nitric acid) and strong bases.

Chemical Hazard Profile & Technical Justification

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12363067#bc-rfq
https://www.benchchem.com/product/b12363067/docs?utm_src=pdf-body#proper-disposal-procedures-3-1s-1-hydroxypropyl-phenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363067?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

To ensure safety, researchers must understand the causality behind these protocols. The

disposal strategy is dictated by the molecule's two active functional groups: the phenolic

hydroxyl and the secondary alcohol.

Property Value/Description Disposal Implication
Weak acid. Incompatible with
Acidity (pKa) ~10 (Phenol group) strong bases (exothermic salt

formation).

Physical State

Solid (typically crystalline) or
Viscous Oil

Solids require "Lab Pack"
protocols; liquids require

secondary containment.

High Risk: Reacts violently

with oxidizing agents (e.g.,

Reactivity Nucleophilic aromatic ring o )
Nitric Acid, Perchlorates) to
form explosive nitrophenols.
) Rapidly absorbed through skin.
o Class 6.1 (Toxic) / Class 8 ] ]
Toxicity Denatures proteins (chemical

(Corrosive)

burns).

The "Self-Validating" Safety Logic

A correct disposal workflow validates itself by preventing three failure modes:

o Explosion: By segregating from oxidizers.

o Leakage: By using phenol-resistant materials (Glass/HDPE).

» Environmental Damage: By mandating incineration over landfill.

Waste Segregation Protocol

Effective segregation is the primary defense against laboratory accidents. Use the following

logic flow to determine where to place your waste.
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Waste: 3-[(1S)-1-hydroxypropyl]phenol

Physical State?

Solid / Crystalline Liquid / Solution

Stream A: Solid Toxic Waste
(Lab Pack)

Is it mixed with other chemicals?

Yes

CONTAINS OXIDIZERS?
(Nitric Acid, Peroxides)

No (Pure/Solvent)

I
STOP! DO NOT M- CONTAINS HALOGENS?

(DCM, Chloroform)

High Explosion Risk.
Separate immediately.

ES NO

Stream C: Halogenated
Organic Solvent Waste

Stream B: Non-Halogenated

Organic Solvent Waste

Click to download full resolution via product page

Figure 1:Segregation Decision Matrix. Note the critical stop point regarding oxidizers.
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Step-by-Step Disposal Procedure
Phase 1: Container Selection & Preparation

o Material: Use Amber Glass or High-Density Polyethylene (HDPE). Phenolic compounds can
soften low-density plastics (LDPE) over time.

o Headspace: Leave at least 10% headspace in liquid containers to allow for thermal
expansion.

Phase 2: Collection (The "Lab Pack" Method)

For solid waste or small vials of pure substance, the Lab Pack method is the industry standard
for research quantities.

e Primary Containment: Ensure the chemical is in a sealed, screw-top vial.

» Secondary Containment: Place vials into a larger drum (typically 5-gallon or 55-gallon) lined
with an absorbent material (Vermiculite).

» Absorbent Ratio: Use enough vermiculite to absorb twice the volume of the liquid potentially
present. This prevents leakage during transport.

Phase 3: Labeling (Regulatory Requirement)

Every container must carry a hazardous waste label before the first drop of waste is added.

o Chemical Name: Write "3-[(1S)-1-hydroxypropyl]phenol” (Do not use
abbreviations/formulas).

e Hazard Checkboxes: Check "Toxic" and "Corrosive".

Phase 4: Handoff to EHS/Contractor

o Transfer the sealed, labeled container to your facility's Satellite Accumulation Area (SAA).

¢ Request pickup by your licensed hazardous waste hauler (e.g., Veolia, Clean Harbors,
Triumvirate).
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e Manifesting: Ensure the waste is manifested under the appropriate DOT shipping hame,
typically:

o UN 2811, Toxic solids, organic, n.o.s. (contains 3-[(1S)-1-hydroxypropyl]phenol), 6.1,
PG 11/l

Emergency Response: Spills

If a spill occurs, immediate action is required to prevent skin absorption and vapor inhalation.

Parameter Protocol

_ Nitrile gloves (double gloved) or Butyl Rubber
PPE Required
(best), Safety Goggles, Lab Coat.

Do NOT use paper towels. (High surface area +
Absorbent flammability). Use clay, vermiculite, or specific

"Organic” spill pads.

1. Cover spill with absorbent.2.[1] Scoop into a
o waste bag.3. Wash surface with soapy water
Decontamination _
(phenols are soluble in alcohols/water).4. Test

surface pH to ensure neutrality.

References

e PubChem.3-(1-Hydroxypropyl)phenol Compound Summary. National Library of Medicine.
Available at: [Link]

e U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Regulations - 40 CFR Part 261. Available at: [Link]

e Occupational Safety and Health Administration (OSHA).Occupational Safety and Health
Standards: Toxic and Hazardous Substances (1910.1000). Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. youtube.com [youtube.com]

 To cite this document: BenchChem. [Proper Disposal Procedures: 3-[(1S)-1-
hydroxypropyl]phenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12363067/docs#proper-disposal-procedures-3-1s-1-
hydroxypropyl-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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